Cas no 2491-71-6 (4-Aminoazobenzene-4'-sulfonic acid sodium)

• Product Name: 4-Aminoazobenzene-4'-sulfonic acid sodium
• CAS No: 2491-71-6
• MF: C₁₂H₁₀N₃NaO₃S
• MW: 299.280871868134
• MDL: MFCD00035564
• CID: 84357
• PubChem ID: 87562291
• Update Time: 2025-04-18

4-Aminoazobenzene-4'-sulfonic acid sodium Chemical and Physical Properties

Names and Identifiers

• 4-Aminoazobenzene-4'-sulfonic acid sodium salt
• 4-Aminoazobenzene-4-sulphonic acid sodium salt
• Sodium 4-Aminoazobenzene-4'-sulfonate
• 4-aminoazobenzene-4-sulfonic acid sodium sadium salt
• Benzenesulfonic acid, p-[(p-aminophenyl)azo]-, monosodium salt
• 4'-AMINO-4-SULFOAZOBENZENE SODIUM SALT
• 4-Aminoazobenzene-4'-sodium sulfonate
• 4-Aminoazobenzene-4'-sulfonic acid sodium
• Acid yellow fwa
• New Yellow GMF
• sodium 4'-aminoazobenzene-4-sulphonate
• Benzenesulfonic acid, 4-[(4-aminophenyl)azo]-, sodium salt
• 4-[(4-aminophenyl)azo]-benzenesulfonic aci monosodium salt
• Benzenesulfonic acid,4-[(4-aminophenyl)azo]-,monosodium salt
• 4-[(4-aminophenyl)azo]-benzenesulfonic acimonosodium salt
• Benzenesulfonic acid,4-[(4-aminophenyl)azo]-,sodium salt
• Yellow RFS
• 11648 Yellow
• Hexacol Yellow RFS
• C.I. Food Yellow 6, monosodium salt
• Yellow R.I.S.
• Z452E7H2U8
• Sodium aminoazobenzenesulfonate
• Sodium 4'-aminoazobenzene-4-sulfonate
• Sodium p-(p-aminophenylazo)benzenesulfonate
• Benzenesulfonic acid, p-((p-aminophenyl)a
• Benzenesulfonic acid, p-((p-aminophenyl)azo)-, monosodium salt
• UNII-Z452E7H2U8
• 4-AMINOAZOBENZENE-4-SULFONIC ACID SODIUM SALT
• 2491-71-6
• SCHEMBL2394481
• C.I. 13011
• Sodium (E)-4-((4-aminophenyl)diazenyl)benzenesulfonate
• MFCD00035564
• Benzenesulfonic acid, 4-((4-aminophenyl)azo)-, monosodium salt
• Benzenesulfonic acid, 4-((4-aminophenyl)azo)-, sodium salt
• W-109793
• NSC-163072
• Sodium(E)-4-((4-aminophenyl)diazenyl)benzenesulfonate
• C.I. 13011 (VAN)
• SODIUM 4-(4-AMINOPHENYLAZO)BENZENESULFONATE
• AS-72790
• BENZENESULFONIC ACID, P-(P-AMINOPHENYLAZO)-, SODIUM SALT
• CI 13010
• C.I. Food Yellow 6 (VAN)
• Q26841354
• C.I. 13010
• NS00081580
• sodium;4-(4-aminophenyl)azobesylate
• EINECS 219-657-1
• CI 13011
• A0748
• NSC 163072
• sodium 4-[2-(4-aminophenyl)diazen-1-yl]benzene-1-sulfonate
• Food Yellow 6
• DTXSID4058738
• 1149378-73-3
• Benzenesulfonic acid,4-[2-(4-aminophenyl)diazenyl]-,sodium salt(1:1)
• AKOS037647200
• CI FOOD YELLOW 6, MONOSODIUM SALT
• SCHEMBL9618266
• Benzenesulfonic acid, p-((p-aminophenyl)azo)-, sodium salt
• E79356
• sodium;4-[(4-aminophenyl)diazenyl]benzenesulfonate
• FT-0617550
• p-(p-Aminophenyl)azobenzenesulfonic acid, sodium salt
• AKOS025311117
• Benzenesulfonic acid, 4-(2-(4-aminophenyl)diazenyl)-, sodium salt (1:1)
• FIXVWFINKCQNFG-UHFFFAOYSA-M
• Benzenesulfonic acid, 4-[2-(4-aminophenyl)diazenyl]-, sodium salt (1:1)
• SODIUM 4-[2-(4-AMINOPHENYL)DIAZEN-1-YL]BENZENESULFONATE

• MDL： MFCD00035564
• Inchi： 1S/C12H11N3O3S.Na/c13-9-1-3-10(4-2-9)14-15-11-5-7-12(8-6-11)19(16,17)18;/h1-8H,13H2,(H,16,17,18);/q;+1/p-1/b15-14+;
• InChI Key： FIXVWFINKCQNFG-WPDLWGESSA-M
• SMILES： S(C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)N)(=O)(=O)[O-].[Na+]
• BRN： 8098548

Computed Properties

• Exact Mass: 300.04200
• Monoisotopic Mass: 299.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 408
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• Topological Polar Surface Area: 116

Experimental Properties

• Color/Form: Orange solid
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 113.49000
• LogP: 4.59290
• Solubility: Soluble
• Sensitiveness: Hygroscopic

4-Aminoazobenzene-4'-sulfonic acid sodium Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Storage Condition：Stable under normal temperature and pressure, avoid
• TSCA：Yes
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azobenzenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides